N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide

• IUPAC Name: N-(4-methoxyphenyl)-1-oxidospiro[benzimidazol-1-ium-2,1'-cyclohexane]-5-amine
• InChI: InChI=1S/C19H21N3O2/c1-24-16-8-5-14(6-9-16)20-15-7-10-18-17(13-15)21-19(22(18)23)11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3
• InChI Key: HWFYFSNVLANFJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=CC3=NC4(CCCCC4)[N+](=C3C=C2)[O-]
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide, also known as MBIO, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MBIO is a spirocyclic amine derivative that has shown promising results in biological and chemical studies. In

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide varies depending on its application. In medicinal chemistry, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and cancer. In biochemistry, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide acts as a chelator for metal ions, forming stable complexes that can be detected using fluorescence spectroscopy. In materials science, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide serves as a building block for the synthesis of functional materials, such as luminescent polymers.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anticancer, and antibacterial properties. In addition, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been shown to act as a chelator for metal ions, forming stable complexes that can be detected using fluorescence spectroscopy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide is its versatility, as it can be used in various fields, including medicinal chemistry, biochemistry, and materials science. In addition, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. However, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide. One potential area of study is the development of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide-based materials for use in sensors and electronic devices. Another area of study is the optimization of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide synthesis methods to improve yield and purity. Finally, further research is needed to fully understand the mechanism of action of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide and its potential applications in medicinal chemistry, biochemistry, and materials science.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide involves a multi-step process that begins with the reaction of 4-methoxyaniline with 1,2-dibromoethane to form N-(4-methoxyphenyl)ethane-1,2-diamine. The resulting compound is then reacted with cyclohexanone in the presence of a catalytic amount of p-toluenesulfonic acid to form N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine. Finally, the addition of hydrogen peroxide and sodium hydroxide results in the formation of N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide.

Scientific Research Applications

N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been shown to exhibit anti-inflammatory, anticancer, and antibacterial properties. In biochemistry, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been used as a fluorescent probe for the detection of metal ions and as a substrate for the synthesis of spirocyclic compounds. In materials science, N-(4-methoxyphenyl)spiro[benzimidazole-2,1'-cyclohexan]-5-amine 1-oxide has been used as a building block for the synthesis of functional materials.